molecular formula C23H21N5O4S B2588890 7-(furan-2-yl)-5-(2-(indolin-1-yl)-2-oxoethyl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one CAS No. 1021045-39-5

7-(furan-2-yl)-5-(2-(indolin-1-yl)-2-oxoethyl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one

Cat. No. B2588890
CAS RN: 1021045-39-5
M. Wt: 463.51
InChI Key: WOPVCNJGTAIRTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Pyridazin-3-ones with furan moieties are a class of compounds that have been synthesized and evaluated for their antimycobacterial and antifungal activities .


Synthesis Analysis

The synthesis of these compounds involves a series of chemical reactions, and the structures of the target compounds were confirmed by elemental analysis and spectroscopic techniques (IR, mass, 1H- and 13C- NMR) .


Molecular Structure Analysis

The molecular structure of these compounds was confirmed using various spectroscopic techniques, including infrared spectroscopy (IR), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are not specified in the available information .


Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are not specified in the available information .

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Heterocyclic compounds, including those containing furan, indole, and thiazolo[4,5-d]pyridazinone rings, are crucial in medicinal chemistry and synthetic organic chemistry due to their diverse biological activities and potential therapeutic applications. The synthesis of these compounds often involves complex reactions that contribute significantly to the development of novel pharmaceuticals and materials. For example, novel 2-(N-pyrrolidino, N-piperidino, or N-morpholino)-7-phenyl(α-furoyl or α-thienyl)-[1,3]thiazolo[4,5-d]pyridazinones have been synthesized and tested for their analgesic and anti-inflammatory activities, showcasing the potential of these compounds in drug development (Demchenko et al., 2015).

Biological Activities

The structural diversity of heterocyclic compounds allows for a wide range of biological activities, making them suitable for exploring as potential therapeutic agents. For instance, derivatives of indolyl-substituted 2(3H)-furanones have been synthesized and evaluated for their antimicrobial activities against various bacteria and fungi, demonstrating the importance of these compounds in developing new antimicrobial agents (Abou-Elmagd et al., 2015).

Synthetic Methodologies

The development of new synthetic methodologies for heterocyclic compounds is vital for expanding the chemical space and exploring new potential applications. Research in this area includes the facile synthesis of novel compounds with diverse biological activities. For example, the synthesis of novel 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones has been reported, demonstrating innovative approaches to constructing complex heterocyclic systems (Koza et al., 2013).

Safety And Hazards

The safety and hazards associated with these compounds are not specified in the available information .

Future Directions

The future directions for the study of these compounds are not specified in the available information .

properties

IUPAC Name

5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-7-(furan-2-yl)-2-morpholin-4-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H21N5O4S/c29-18(27-8-7-15-4-1-2-5-16(15)27)14-28-22(30)20-21(19(25-28)17-6-3-11-32-17)33-23(24-20)26-9-12-31-13-10-26/h1-6,11H,7-10,12-14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WOPVCNJGTAIRTD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(C2=CC=CC=C21)C(=O)CN3C(=O)C4=C(C(=N3)C5=CC=CO5)SC(=N4)N6CCOCC6
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H21N5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

463.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-(furan-2-yl)-5-(2-(indolin-1-yl)-2-oxoethyl)-2-morpholinothiazolo[4,5-d]pyridazin-4(5H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.